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Compound of Interest

Compound Name: Ammonium cerium (1V) nitrate

Cat. No.: B8810996

For Researchers, Scientists, and Drug Development Professionals

Ammonium cerium(IV) nitrate (CAN) stands as a powerful and versatile one-electron oxidizing
agent in the arsenal of synthetic organic chemistry. Its utility spans a wide range of oxidative
transformations, crucial for the synthesis of fine chemicals and pharmaceutical intermediates.
This technical guide delves into the fundamental principles of CAN-mediated oxidation
reactions, providing detailed experimental protocols for key transformations and presenting
guantitative data to inform reaction optimization.

Core Principles of CAN Oxidation

Ammonium cerium(1V) nitrate, with the chemical formula (NH4)2[Ce(NOs)s], is an orange-red
crystalline solid readily soluble in water and various organic solvents. The oxidizing power of
CAN stems from the high oxidation potential of the cerium(lV) ion (Ce**+), which readily accepts
an electron to form the more stable cerium(lll) ion (Ce3*). This single-electron transfer (SET)
mechanism is the cornerstone of its reactivity with organic substrates, often proceeding through
radical cation intermediates. The reaction is visually convenient as the vibrant orange-red color
of the Ce(IV) complex fades to a pale yellow or colorless solution upon reduction to Ce(lll),
signaling the reaction's progress or completion.[1]

The general mechanism for CAN-mediated oxidation can be conceptualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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